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CAS No.: 1356109-12-0

Cat. No.: B1443691
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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed guide to the nuclear magnetic resonance (NMR)

spectroscopic data of 4-Amino-6-methoxypyridin-2-ol. In the absence of direct experimental

spectra in publicly available literature, this note presents predicted ¹H and ¹³C NMR data based

on the analysis of structurally related compounds and established principles of NMR

spectroscopy. It includes comprehensive, step-by-step protocols for sample preparation and

data acquisition, an in-depth interpretation of the predicted spectra, and discusses the

important tautomeric considerations for this molecule. This guide is intended to serve as a

valuable resource for the identification, characterization, and quality control of 4-Amino-6-
methoxypyridin-2-ol in research and development settings.
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4-Amino-6-methoxypyridin-2-ol is a substituted pyridine derivative of interest in medicinal

chemistry and drug development due to its potential as a scaffold for synthesizing biologically

active molecules. Accurate structural elucidation and purity assessment are critical for its

application, and NMR spectroscopy is the most powerful technique for this purpose. This

application note addresses the challenge of characterizing this compound by providing a

detailed predictive analysis of its ¹H and ¹³C NMR spectra.

A key structural feature of 2-hydroxypyridines is their existence in a tautomeric equilibrium with

the corresponding 2-pyridone form.[1][2][3] This equilibrium is influenced by factors such as the

solvent and the nature of other substituents on the ring.[2][4] For 4-Amino-6-methoxypyridin-
2-ol, the pyridone tautomer is expected to be a significant, if not the predominant, form in

solution, a factor that is central to the interpretation of its NMR spectra.

Predicted NMR Spectroscopic Data
The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for the pyridone

tautomer of 4-Amino-6-methoxypyridin-2-ol. These predictions are derived from the analysis

of substituent effects on the pyridine ring, drawing on data from related compounds such as 2-

hydroxypyridine (existing as 2-pyridone), 4-aminopyridine, and 4-methoxypyridine.[5][6]

Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~10.5 - 11.5 Broad Singlet 1H N-H

~6.0 - 6.5 Broad Singlet 2H NH₂

~5.4 Singlet 1H H-5

~4.9 Singlet 1H H-3

~3.7 Singlet 3H OCH₃

Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)
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Chemical Shift (δ, ppm) Assignment

~165 C-2

~160 C-6

~155 C-4

~90 C-3

~75 C-5

~55 OCH₃

Experimental Protocols
To obtain high-quality NMR spectra of 4-Amino-6-methoxypyridin-2-ol, the following protocols

for sample preparation and data acquisition are recommended.

I. Sample Preparation
Proper sample preparation is crucial for obtaining high-resolution NMR spectra. The following

steps outline the recommended procedure for preparing a sample of 4-Amino-6-
methoxypyridin-2-ol.

Materials:

4-Amino-6-methoxypyridin-2-ol sample

Deuterated dimethyl sulfoxide (DMSO-d₆)

5 mm NMR tubes

Pipettes

Vortex mixer

Procedure:
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Weighing the Sample: Accurately weigh 5-10 mg of the 4-Amino-6-methoxypyridin-2-ol
sample for ¹H NMR, or 20-50 mg for ¹³C NMR, and place it in a clean, dry vial.

Solvent Addition: Add approximately 0.6-0.7 mL of DMSO-d₆ to the vial. DMSO-d₆ is chosen

for its ability to dissolve a wide range of organic compounds and its high boiling point, which

minimizes evaporation.

Dissolution: Gently vortex the vial to ensure complete dissolution of the sample. Visually

inspect the solution for any particulate matter.

Transfer to NMR Tube: Carefully transfer the solution to a 5 mm NMR tube.

Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample

identification.

II. NMR Data Acquisition
The following is a general protocol for acquiring ¹H and ¹³C NMR spectra on a 500 MHz

spectrometer. Instrument-specific parameters may need to be adjusted for optimal results.

¹H NMR Acquisition Parameters:

Spectrometer Frequency: 500 MHz

Solvent: DMSO-d₆

Temperature: 298 K

Pulse Program: Standard single-pulse (zg30)

Acquisition Time: 2-3 seconds

Relaxation Delay: 2-5 seconds

Number of Scans: 16-64 (adjust for desired signal-to-noise ratio)

¹³C NMR Acquisition Parameters:

Spectrometer Frequency: 125 MHz
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Solvent: DMSO-d₆

Temperature: 298 K

Pulse Program: Standard proton-decoupled (zgpg30)

Acquisition Time: 1-2 seconds

Relaxation Delay: 2-5 seconds

Number of Scans: 1024-4096 (adjust for sample concentration and desired signal-to-noise

ratio)

Data Interpretation and Structural Analysis
The predicted NMR data provide valuable insights into the molecular structure of 4-Amino-6-
methoxypyridin-2-ol, strongly suggesting the predominance of the pyridone tautomer in

solution.

¹H NMR Spectrum Interpretation
N-H Proton: The broad singlet predicted at ~10.5-11.5 ppm is characteristic of the N-H

proton in the pyridone ring. Its broadness is due to quadrupole broadening and potential

chemical exchange.

Amino Protons: The broad singlet at ~6.0-6.5 ppm is assigned to the two protons of the

amino group at the C-4 position. The chemical shift is consistent with amino groups attached

to an electron-rich aromatic system.

Ring Protons: The two singlets at ~5.4 ppm and ~4.9 ppm are assigned to the H-5 and H-3

protons, respectively. The significant upfield shift of these protons compared to pyridine is

due to the strong electron-donating effects of the amino, methoxy, and amide functionalities

within the pyridone ring. The absence of coupling between these protons is expected as they

are separated by four bonds.

Methoxy Protons: The singlet at ~3.7 ppm is characteristic of the three protons of the

methoxy group.
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¹³C NMR Spectrum Interpretation
Carbonyl and Imino Carbons: The downfield signals at ~165 ppm and ~160 ppm are

assigned to the C-2 (carbonyl) and C-6 carbons, respectively. The C-2 carbon is significantly

deshielded due to its carbonyl character in the pyridone tautomer. The C-6 carbon is also

deshielded due to its attachment to the electronegative nitrogen and oxygen atoms.

Amino-Substituted Carbon: The signal at ~155 ppm is assigned to the C-4 carbon, which is

deshielded by the attached amino group.

Ring Carbons: The upfield signals at ~90 ppm and ~75 ppm are assigned to the C-3 and C-5

carbons, respectively. These carbons are shielded by the strong electron-donating effects of

the substituents.

Methoxy Carbon: The signal at ~55 ppm is characteristic of the methoxy carbon.

Visualizing the Structure and Workflow
Molecular Structure of 4-Amino-6-methoxypyridin-2-ol
(Pyridone Tautomer)
Caption: Molecular structure of the 2-pyridone tautomer of 4-Amino-6-methoxypyridin-2-ol.

NMR Data Analysis Workflow
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Experimental

Data Processing & Analysis

Sample Preparation

NMR Data Acquisition
(¹H, ¹³C, 2D)

Data Processing
(FT, Phasing, Baseline Correction)

Spectral Interpretation
(Chemical Shifts, Coupling, Integration)

Structure Verification Purity Assessment

Final Report

Click to download full resolution via product page

Caption: A typical workflow for NMR data acquisition, processing, and analysis.

Conclusion
This application note provides a comprehensive guide to the predicted ¹H and ¹³C NMR

spectroscopic data of 4-Amino-6-methoxypyridin-2-ol. The presented protocols for sample

preparation and data acquisition offer a solid foundation for obtaining high-quality experimental

data. The detailed interpretation of the predicted spectra, which accounts for the crucial role of
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tautomerism, will aid researchers in the structural elucidation and characterization of this

important heterocyclic compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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